Cas no 67218-91-1 (1H-Imidazole-4-carboxamide, 5-hydroxy-N-(phenylmethyl)-)

• Product Name: 1H-Imidazole-4-carboxamide, 5-hydroxy-N-(phenylmethyl)-
• CAS No: 67218-91-1
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 395173
• PubChem ID: 135746762
• Update Time: 2025-04-19

1H-Imidazole-4-carboxamide, 5-hydroxy-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide, 5-hydroxy-N-(phenylmethyl)-
• 5-[(benzylamino)-hydroxymethylidene]-1H-imidazol-4-one
• 5-[(Benzylamino)(hydroxy)methylidene]-1,5-dihydro-4H-imidazol-4-one
• 67218-91-1
• DTXSID70797657

• Inchi： 1S/C11H11N3O2/c15-10(9-11(16)14-7-13-9)12-6-8-4-2-1-3-5-8/h1-5,7,16H,6H2,(H,12,15)(H,13,14)
• InChI Key： SHHOFCOWYPQFIV-UHFFFAOYSA-N
• SMILES： O=C(C1=C(N=CN1)O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78Ų